[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol

• IUPAC Name: 1-[3-(hydroxymethyl)-3-(2-phenoxyethyl)piperidin-1-yl]-2-(4-methylsulfanylphenyl)ethanone
• InChI: InChI=1S/C23H29NO3S/c1-28-21-10-8-19(9-11-21)16-22(26)24-14-5-12-23(17-24,18-25)13-15-27-20-6-3-2-4-7-20/h2-4,6-11,25H,5,12-18H2,1H3
• InChI Key: GZBVATZVZGBKOX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)N2CCCC(C2)(CCOC3=CC=CC=C3)CO
• Molecular Formula: C23H29NO3S
• Molecular Weight: 399.5 g/mol

Description

[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a selective agonist of the mu-opioid receptor and has been shown to have analgesic and antinociceptive effects. In

Mechanism of Action

[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a selective agonist of the mu-opioid receptor. The compound binds to the receptor and activates it, leading to the release of endogenous opioids and the inhibition of pain signaling pathways.
Biochemical and Physiological Effects:
The activation of the mu-opioid receptor by this compound leads to a number of biochemical and physiological effects. These include the inhibition of pain signaling pathways, the release of endogenous opioids, and the modulation of neurotransmitter release in the central nervous system.

Advantages and Limitations for Lab Experiments

[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol has several advantages for use in lab experiments. The compound is highly selective for the mu-opioid receptor, which allows for more precise experiments. Additionally, the compound has been extensively studied, and there is a wealth of information available on its properties and effects. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing.

Future Directions

There are several future directions for research on [1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol. One area of interest is the potential use of the compound in the treatment of opioid addiction and withdrawal. Another area of research is the development of more selective agonists of the mu-opioid receptor, which could lead to more effective and safer pain treatments. Additionally, there is potential for the use of this compound in the treatment of other conditions, such as depression and anxiety.

Synthesis Methods

The synthesis of [1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol involves the reaction of (R)-3-aminopiperidine with 4-(methylthio)benzoyl chloride, followed by the reaction with 2-phenoxyethanol and reduction with sodium borohydride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol has been extensively studied for its potential therapeutic applications. The compound has been shown to have analgesic and antinociceptive effects in animal models of pain. It has also been studied for its potential use in the treatment of opioid addiction and withdrawal.